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Compound of Interest

Compound Name: Reactive violet 14

Cat. No.: B1172054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Schiff reagent is a cornerstone analytical tool in histology and organic chemistry for the

detection of aldehydes. Its application is central to various staining techniques, including the

Periodic acid-Schiff (PAS) stain for visualizing carbohydrates and the Feulgen stain for

quantifying DNA. The reagent is prepared from a dye, most commonly Basic Fuchsin, of which

Basic Violet 14 is a primary constituent. This document provides a detailed protocol for the

preparation, quality control, and application of Schiff reagent using Basic Violet 14.

Basic Violet 14, also known as Basic Fuchsin or Rosaniline, is a triarylmethane dye. The

preparation of Schiff reagent involves the reaction of this dye with a sulfurous acid solution

(typically generated from sodium bisulfite or metabisulfite in an acidic environment). This

reaction leads to the sulfonation of the central carbon of the dye, which disrupts the

chromophoric quinoid ring structure, resulting in a colorless or pale yellow solution known as

the Schiff reagent (leucofuchsin). In the presence of an aldehyde, the free amine groups of the

leucofuchsin react to form an unstable intermediate, which then rearranges, eliminating the

sulfonic acid group and restoring the quinoid structure. This restoration of the conjugated π-

electron system results in the appearance of a characteristic bright magenta color, indicating a

positive test for aldehydes.
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Reagent/Material Grade Supplier Notes

Basic Violet 14 (C.I.

42510)
Reagent Grade

Major Chemical

Supplier

Also known as Basic

Fuchsin, Rosaniline

chloride.

Sodium Metabisulfite

(Na₂S₂O₅)
ACS Reagent

Major Chemical

Supplier

Alternatively, sodium

bisulfite (NaHSO₃)

can be used.

Hydrochloric Acid

(HCl), concentrated
ACS Reagent

Major Chemical

Supplier

Handle with extreme

care in a fume hood.

Activated Charcoal Decolorizing
Major Chemical

Supplier

Fine powder is

preferred for higher

surface area.

Distilled or Deionized

Water
Type II or higher Laboratory Supply

Glassware Borosilicate Laboratory Supply

Erlenmeyer flask (1

L), graduated

cylinders, funnel.

Magnetic Stirrer and

Stir Bar
Laboratory Supply

Filter Paper
Whatman No. 1 or

equivalent
Laboratory Supply

Amber Glass Storage

Bottle
Laboratory Supply

To protect the reagent

from light.

Experimental Protocol: Preparation of Schiff
Reagent
This protocol outlines a standard and reliable method for the preparation of Schiff reagent. All

steps involving concentrated acid or volatile chemicals should be performed in a certified

chemical fume hood.
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Dissolve the Dye: Add 1.0 g of Basic Violet 14 powder to a 500 mL Erlenmeyer flask. Add

200 mL of boiling distilled water and stir until the dye is completely dissolved. The solution

will be a deep magenta color.

Cooling: Cool the solution to 50°C. This can be done by placing the flask in a water bath or

allowing it to cool at room temperature while monitoring with a thermometer.

Addition of Metabisulfite: Once the solution has reached 50°C, add 2.0 g of sodium

metabisulfite. Swirl the flask to dissolve the powder.

Acidification: Continue cooling the solution to room temperature (approximately 25°C). In a

chemical fume hood, carefully and slowly add 2.0 mL of concentrated hydrochloric acid to

the solution. Mix well. The flask should be stoppered and sealed with paraffin film.

Decolorization Incubation: Store the solution in the dark at room temperature for 24-48

hours. The solution should gradually lose its color, becoming transparent to pale yellow. This

indicates the formation of the leucofuchsin.

Charcoal Treatment: After the incubation period, add 0.5 - 1.0 g of activated charcoal to the

solution. Shake the flask vigorously for approximately 1-2 minutes. The charcoal will adsorb

any remaining colored impurities.

Filtration: Filter the solution through Whatman No. 1 filter paper into a clean, amber glass

bottle. The final, ready-to-use Schiff reagent should be completely colorless.

Storage: Store the reagent in the tightly sealed amber bottle at 4°C. When stored properly,

the reagent is stable for several months. Discard if the solution develops a pink or purple

color.
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Parameter Value Unit

Basic Violet 14 (C.I. 42510) 1.0 g

Distilled Water 200 mL

Sodium Metabisulfite

(Na₂S₂O₅)
2.0 g

Concentrated Hydrochloric

Acid (HCl)
2.0 mL

Activated Charcoal 0.5 - 1.0 g

Incubation Time 24 - 48 hours

Storage Temperature 4 °C

Quality Control
To ensure the prepared Schiff reagent is effective, perform the following quality control checks:

Positive Control: Add a few drops of a dilute formaldehyde or glutaraldehyde solution to 1-2

mL of the Schiff reagent. A rapid development of a deep magenta color confirms the

reagent's activity.

Negative Control: Add a few drops of a ketone, such as acetone, or distilled water to 1-2 mL

of the Schiff reagent. The solution should remain colorless. A faint pink color may develop

with some ketones but is not considered a positive result.

Visualizations
To cite this document: BenchChem. [Application Notes: Protocol for Preparing Schiff
Reagent Using Basic Violet 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172054#protocol-for-preparing-schiff-reagent-using-
basic-violet-14]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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